Cas no 529476-44-6 (1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-6-methoxy-1-(1-naphthalenyl)-)

• Product Name: 1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-6-methoxy-1-(1-naphthalenyl)-
• CAS No: 529476-44-6
• MF: C₂₂H₂₀N₂O
• MW: 328.407005310059
• CID: 5889367
• PubChem ID: 5217367
• Update Time: 2025-10-31

1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-6-methoxy-1-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-6-methoxy-1-(1-naphthalenyl)-
• EN300-6743746
• Z3491627835
• 6-methoxy-1-naphthalen-1-yl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole
• 6-methoxy-1-(naphthalen-1-yl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole
• 529476-44-6

• Inchi： 1S/C22H20N2O/c1-25-15-9-10-20-19(13-15)18-11-12-23-21(22(18)24-20)17-8-4-6-14-5-2-3-7-16(14)17/h2-10,13,21,23-24H,11-12H2,1H3
• InChI Key： UWFHJKFBKWBVPK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC)C=C2)C2CCNC(C3=C4C(C=CC=C4)=CC=C3)C1=2

Computed Properties

• Exact Mass: 328.157563266g/mol
• Monoisotopic Mass: 328.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 559.0±45.0 °C(Predicted)
• pka: 17.08±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids

Additional information on 1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-6-methoxy-1-(1-naphthalenyl)-

Comprehensive Overview of 1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-6-methoxy-1-(1-naphthalenyl)- (CAS No. 529476-44-6)

1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-6-methoxy-1-(1-naphthalenyl)- (CAS No. 529476-44-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research due to its unique structural framework and potential applications. This compound belongs to the pyridoindole family, which is known for its diverse biological activities. The presence of a naphthalene moiety and a methoxy group further enhances its chemical versatility, making it a subject of interest for drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds like 1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-6-methoxy-1-(1-naphthalenyl)- has surged, driven by advancements in medicinal chemistry and biotechnology. Researchers are particularly intrigued by its potential role in modulating enzyme activity and receptor binding, which could lead to breakthroughs in treating neurological disorders and metabolic diseases. The compound's CAS No. 529476-44-6 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

The synthesis of 1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-6-methoxy-1-(1-naphthalenyl)- involves multi-step organic reactions, often starting from readily available precursors such as tryptamine derivatives and naphthalene-based reagents. Its tetrahydro core structure contributes to its stability, while the methoxy group at the 6-position introduces electron-donating properties, influencing its reactivity and interaction with biological targets. These characteristics make it a valuable intermediate for designing more complex molecules.

From an industrial perspective, CAS No. 529476-44-6 is often discussed in the context of high-value fine chemicals and specialty intermediates. Its applications extend beyond pharmaceuticals to include agrochemicals and functional materials, where its aromatic and heterocyclic properties are leveraged for developing advanced formulations. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios, highlighting its commercial importance.

Environmental and safety considerations are also critical when working with 1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-6-methoxy-1-(1-naphthalenyl)-. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure workplace safety. Researchers often inquire about its storage conditions, solubility, and stability, which are essential for experimental reproducibility. These queries are commonly addressed in technical datasheets and peer-reviewed publications.

In conclusion, 1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-6-methoxy-1-(1-naphthalenyl)- (CAS No. 529476-44-6) represents a fascinating area of study with broad implications across multiple scientific disciplines. Its structural complexity and functional diversity make it a promising candidate for future innovations in drug development and material engineering. As research continues to unfold, this compound is poised to remain a focal point in the quest for novel bioactive molecules and advanced chemical solutions.